Cas no 2166265-02-5 (methyl (3R)-3-cyclopentyl-3-hydroxypropanoate)

Methyl (3R)-3-cyclopentyl-3-hydroxypropanoate is a chiral ester compound characterized by a cyclopentyl group and a hydroxyl substituent at the β-position. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring high enantiomeric purity. The presence of both hydroxyl and ester functional groups enhances its versatility in further derivatization, such as reductions or nucleophilic substitutions. The cyclopentyl moiety contributes to increased lipophilicity, which can be advantageous in modifying physicochemical properties of target molecules. This compound is typically employed in controlled reaction environments due to its sensitivity to racemization under harsh conditions. Its well-defined structure ensures reproducibility in synthetic applications.
methyl (3R)-3-cyclopentyl-3-hydroxypropanoate structure
2166265-02-5 structure
Product Name:methyl (3R)-3-cyclopentyl-3-hydroxypropanoate
CAS No:2166265-02-5
MF:C9H16O3
MW:172.221543312073
CID:5760463
PubChem ID:124634844
Update Time:2025-06-14

methyl (3R)-3-cyclopentyl-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-1848844
    • 2166265-02-5
    • methyl (3R)-3-cyclopentyl-3-hydroxypropanoate
    • Inchi: 1S/C9H16O3/c1-12-9(11)6-8(10)7-4-2-3-5-7/h7-8,10H,2-6H2,1H3/t8-/m1/s1
    • InChI Key: ZXWUKWUWUHIFKH-MRVPVSSYSA-N
    • SMILES: O[C@H](CC(=O)OC)C1CCCC1

Computed Properties

  • Exact Mass: 172.109944368g/mol
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.5Ų

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Additional information on methyl (3R)-3-cyclopentyl-3-hydroxypropanoate

Comprehensive Overview of Methyl (3R)-3-cyclopentyl-3-hydroxypropanoate (CAS No. 2166265-02-5)

Methyl (3R)-3-cyclopentyl-3-hydroxypropanoate (CAS No. 2166265-02-5) is a chiral ester compound with significant applications in pharmaceutical synthesis and fine chemical industries. This compound, characterized by its cyclopentyl and hydroxypropanoate functional groups, is widely utilized as an intermediate in the production of bioactive molecules. Its stereospecificity and high purity make it a valuable building block for asymmetric synthesis, particularly in the development of chiral drugs and flavoring agents.

The growing demand for enantiomerically pure compounds in the pharmaceutical sector has heightened interest in methyl (3R)-3-cyclopentyl-3-hydroxypropanoate. Researchers and manufacturers are increasingly focusing on green chemistry and sustainable synthesis methods to produce this compound, aligning with global trends toward eco-friendly processes. Its role in API (Active Pharmaceutical Ingredient) synthesis, particularly for CNS (Central Nervous System) therapeutics, has been a topic of recent studies.

From a structural perspective, the cyclopentyl moiety in methyl (3R)-3-cyclopentyl-3-hydroxypropanoate contributes to its lipophilicity, enhancing its compatibility with lipid-based drug delivery systems. This property is critical for improving the bioavailability of poorly soluble drugs, a key challenge in modern drug formulation. The compound’s hydroxypropanoate group also allows for further derivatization, enabling the creation of prodrugs or bioconjugates with targeted therapeutic effects.

In the context of industrial applications, methyl (3R)-3-cyclopentyl-3-hydroxypropanoate is often employed in the synthesis of fragrances and specialty chemicals. Its stereochemical purity ensures consistent performance in high-value formulations, making it a preferred choice for manufacturers. Recent advancements in enzymatic catalysis have further optimized its production, reducing reliance on traditional chemical catalysts and minimizing environmental impact.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify the purity and enantiomeric excess of methyl (3R)-3-cyclopentyl-3-hydroxypropanoate. These methods are essential for meeting regulatory standards in the pharmaceutical and chemical industries. Additionally, the compound’s stability under various storage conditions has been extensively studied, ensuring its suitability for long-term use in research and production.

The future prospects for methyl (3R)-3-cyclopentyl-3-hydroxypropanoate are promising, particularly in the realm of personalized medicine and biocatalysis. As the demand for chiral intermediates continues to rise, innovations in continuous flow chemistry and AI-driven synthesis are expected to further enhance its accessibility and affordability. This compound exemplifies the intersection of cutting-edge science and industrial practicality, making it a focal point for ongoing research and development.

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